Cas no 896608-79-0 (N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide)

• Product Name: N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide
• CAS No: 896608-79-0
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 5485603
• Update Time: 2025-06-07

N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-[2-(4-methylphenyl)-4-thiazolyl]ethyl]-
• N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide

• Inchi： 1S/C17H16N2OS2/c1-12-4-6-13(7-5-12)17-19-14(11-22-17)8-9-18-16(20)15-3-2-10-21-15/h2-7,10-11H,8-9H2,1H3,(H,18,20)
• InChI Key： PBCHPJUKGKKMJJ-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CSC(C3=CC=C(C)C=C3)=N2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide

Professional Introduction to N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide (CAS No. 896608-79-0)

N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 896608-79-0, belongs to a class of molecules that integrate heterocyclic scaffolds with amide functionalities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide is characterized by the presence of multiple heterocyclic rings, including a thiophene ring and a thiazole ring, which are connected through an ethyl chain. The incorporation of a 4-methylphenyl group further enhances the complexity of the molecule, potentially influencing its interactions with biological targets. This structural arrangement not only contributes to the compound's chemical diversity but also opens up possibilities for diverse pharmacological applications.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the properties of heterocyclic compounds. The thiazole and thiophene moieties in N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide are particularly noteworthy, as they have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The amide functional group further extends the potential biological spectrum of this compound, suggesting possible applications in the treatment of various diseases.

One of the most compelling aspects of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide is its structural versatility. The presence of multiple reactive sites allows for selective modifications that can fine-tune its biological activity. For instance, the 4-methylphenyl group can be altered or replaced with other aromatic rings to explore different pharmacological profiles. Similarly, the thiophene and thiazole rings can be modified to enhance binding affinity or to introduce specific functionalities that are conducive to drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By utilizing molecular modeling techniques, scientists can simulate the interactions between N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide and various biological targets, such as enzymes and receptors. These simulations have provided valuable insights into the compound's potential mechanisms of action and have guided the design of more effective derivatives.

The synthesis of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful assembly of heterocyclic rings and the introduction of functional groups in a controlled manner. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been instrumental in constructing this complex molecule efficiently.

As research in pharmaceutical chemistry continues to evolve, N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide is poised to play a significant role in the discovery of novel therapeutic agents. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. Future studies may focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. Additionally, investigating its interactions with biological targets at a molecular level could provide deeper insights into its mechanism of action.

The integration of machine learning and artificial intelligence into drug discovery has also opened up new avenues for exploring the potential of N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide. These technologies can accelerate the identification of lead compounds and predict their biological activity with high precision. By leveraging these tools, researchers can expedite the development process and bring new treatments to market more quickly.

In conclusion, N-{2-2-(4-methylphenyl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide (CAS No. 896608< strong>-79< strong>-0) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for drug discovery. As our understanding of molecular interactions continues to improve, this compound is likely to contribute to the development of innovative therapies that address unmet medical needs.